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Compound of Interest

1-Benzyl-4-phenylpiperidine-4-
Compound Name:
carbonitrile

cat. No.: B1218003

Audience: Researchers, scientists, and drug development professionals.

Core Subject: 1-Benzyl-4-phenylpiperidine-4-carbonitrile is a heterocyclic organic
compound. This document provides a summary of its key physicochemical properties.

Quantitative Data Summary

The fundamental properties of 1-Benzyl-4-phenylpiperidine-4-carbonitrile are summarized in
the table below. This data is essential for experimental design, chemical synthesis, and
analytical method development.

Property Value Reference
Molecular Weight 276.38 g/mol [11[2]
Molecular Formula C19H20N2 [1][2]

CAS Number 56243-25-5 [11[2]

MDL Number MFCD00044826 [11[2]
Typical Purity 98% [1]

Storage Conditions Inert atmosphere, Room e

Temperature
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Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Benzyl-4-

phenylpiperidine-4-carbonitrile are typically proprietary to the manufacturing entity or are

published in peer-reviewed chemical literature. A generalized synthetic approach involves the

N-alkylation of 4-phenylpiperidine-4-carbonitrile with a benzyl halide.

General Synthetic Workflow:

Reaction Setup: 4-phenylpiperidine-4-carbonitrile is dissolved in a suitable aprotic solvent
(e.g., acetonitrile, DMF) in a reaction vessel equipped with a stirrer and reflux condenser.

Addition of Base: A non-nucleophilic base (e.g., potassium carbonate, triethylamine) is added
to the mixture to act as a proton scavenger.

Alkylation: Benzyl bromide or benzyl chloride is added to the mixture, often dropwise, at a
controlled temperature.

Reaction Monitoring: The reaction is heated to reflux and monitored for completion using an
appropriate analytical technique, such as Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC).

Workup and Isolation: Upon completion, the reaction mixture is cooled, filtered to remove
inorganic salts, and the solvent is removed under reduced pressure. The resulting crude
product is then purified.

Purification: Purification is typically achieved by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization: The final product's identity and purity are confirmed using methods such as
Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and HPLC.

Visualizations

Diagram 1: Chemical Identity and Properties

The following diagram illustrates the logical relationship between the chemical compound, its

empirical formula, and its calculated molecular weight.
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1-Benzyl-4-phenylpiperidine-4-carbonitrile

has formula

Molecular Formula:
C19H20N2

results in

Molecular Weight:
276.38 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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